Cas no 1806737-37-0 (4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806737-37-0
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4832694
• Update Time: 2025-05-19

4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO3/c9-1-5-4(3-14)2-13-7(15)6(5)16-8(10,11)12/h2-3H,1H2,(H,13,15)
• InChI Key： ZVNPMHVCCQHACG-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=CNC(C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806737-37-0) and Its Emerging Applications in Chemical Biology

4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde, identified by the CAS number 1806737-37-0, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and molecular research. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities and pharmaceutical relevance. The presence of multiple functional groups, including a chloromethyl side chain, a hydroxy group, a trifluoromethoxy substituent, and an aldehyde moiety, makes this molecule a promising scaffold for designing novel bioactive agents.

The chloromethyl group in the molecule introduces reactivity that allows for further functionalization through nucleophilic addition reactions, enabling the synthesis of more complex derivatives. This property is particularly valuable in medicinal chemistry, where such intermediates can be transformed into pharmacophores with enhanced binding affinity and selectivity. The hydroxy group contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets such as proteins and enzymes. Additionally, the trifluoromethoxy substituent enhances lipophilicity and metabolic stability, making it an attractive feature for drug-like compounds.

In recent years, there has been growing interest in exploring the applications of fluorinated pyridines in pharmaceutical development. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the molecule, influencing its bioactivity and pharmacokinetic profiles. For instance, studies have demonstrated that fluorinated pyridines exhibit improved metabolic stability and resistance to enzymatic degradation, which are critical factors for drug efficacy. The combination of these features in 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde positions it as a valuable building block for developing next-generation therapeutics.

Recent research has highlighted the potential of this compound in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The aldehyde group serves as a reactive handle for forming covalent bonds with target proteins, enhancing drug potency. Moreover, the presence of both hydrophobic and hydrophilic regions in the molecule allows for optimal solubility and membrane permeability, which are essential for oral bioavailability. These characteristics make it an ideal candidate for further exploration in structure-activity relationship (SAR) studies.

Another area where this compound shows promise is in the development of probes for biochemical assays. The reactive chloromethyl group can be used to label biomolecules or cellular components, facilitating high-throughput screening campaigns. Such probes are instrumental in understanding signaling pathways and identifying novel drug targets. Additionally, the trifluoromethoxy group can serve as a reporter molecule in imaging techniques, allowing researchers to visualize biological processes with high precision.

The synthesis of 4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine derivatives, functional groups can be introduced stepwise through carefully controlled reactions. For example, nucleophilic substitution reactions can be employed to install the chloromethyl and hydroxy groups, while electrophilic aromatic substitution techniques can be used to incorporate the trifluoromethoxy moiety. The final step involves formylation at the 5-position of the pyridine ring to yield the aldehyde functionality.

The chemical stability of this compound under various conditions has been thoroughly investigated. Studies indicate that it remains stable under standard storage conditions but may require protection when exposed to strong bases or oxidizing agents due to its reactive functional groups. This stability ensures that researchers can reliably use it as an intermediate without concerns about degradation during synthetic workflows.

In conclusion,4-(Chloromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806737-37-0) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features enable diverse applications in medicinal chemistry, biochemical assays, and molecular imaging. As research continues to uncover new therapeutic targets and methodologies,this compound will undoubtedly play a pivotal role in advancing our understanding of biological processes and developing innovative treatments for human diseases.